Cas no 2138418-57-0 (1-Benzyl-5-ethylpyrrolidin-3-one)

• Product Name: 1-Benzyl-5-ethylpyrrolidin-3-one
• CAS No: 2138418-57-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD32761686
• CID: 5610966
• PubChem ID: 140057492
• Update Time: 2025-10-31

1-Benzyl-5-ethylpyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 2138418-57-0
• EN300-843621
• 1-benzyl-5-ethylpyrrolidin-3-one
• 1-Benzyl-5-ethylpyrrolidin-3-one

• MDL： MFCD32761686
• Inchi： 1S/C13H17NO/c1-2-12-8-13(15)10-14(12)9-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3
• InChI Key： VIXMWVQPLDPFAR-UHFFFAOYSA-N
• SMILES： O=C1CN(CC2C=CC=CC=2)C(CC)C1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Benzyl-5-ethylpyrrolidin-3-one

Introduction to 1-Benzyl-5-ethylpyrrolidin-3-one (CAS No. 2138418-57-0)

1-Benzyl-5-ethylpyrrolidin-3-one, identified by its Chemical Abstracts Service (CAS) number 2138418-57-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural uniqueness and potential applications in drug development. The compound belongs to the pyrrolidinone class, characterized by a six-membered ring containing nitrogen and oxygen atoms, which contributes to its diverse chemical reactivity and biological interactions.

The molecular structure of 1-Benzyl-5-ethylpyrrolidin-3-one consists of a benzyl group attached to the pyrrolidinone ring at the 1-position, with an ethyl substituent at the 5-position. This specific arrangement imparts distinct pharmacological properties, making it a valuable scaffold for designing novel therapeutic agents. The presence of both benzyl and ethyl groups enhances the compound's solubility and bioavailability, which are critical factors in drug formulation and delivery.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-Benzyl-5-ethylpyrrolidin-3-one. Research studies have highlighted its role as a precursor in synthesizing biologically active molecules. For instance, derivatives of this compound have been investigated for their potential antimicrobial, anti-inflammatory, and neuroprotective properties. The benzyl group serves as a versatile handle for further functionalization, allowing chemists to modify the molecule and tailor its biological activity to specific therapeutic targets.

One of the most compelling aspects of 1-Benzyl-5-ethylpyrrolidin-3-one is its utility in medicinal chemistry as a building block for more complex drug candidates. The pyrrolidinone core is a common motif in many approved drugs, demonstrating its feasibility as a pharmacophore. Researchers have leveraged this scaffold to develop molecules with enhanced efficacy and reduced side effects. The ethyl substituent at the 5-position further modulates the electronic properties of the ring, influencing interactions with biological targets such as enzymes and receptors.

The synthesis of 1-Benzyl-5-ethylpyrrolidin-3-one involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Common methodologies include condensation reactions between appropriate precursors followed by functional group transformations. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with the broader goals of green chemistry, emphasizing environmentally friendly practices in drug synthesis.

Recent publications have explored the pharmacokinetic behavior of 1-Benzyl-5-ethylpyrrolidin-3-one derivatives. Studies indicate that modifications to the benzyl and ethyl groups can significantly impact metabolic stability and distribution within the body. This knowledge is crucial for optimizing drug formulations to ensure maximal therapeutic benefit while minimizing adverse effects. Computational modeling techniques have also been employed to predict how different structural variations will influence biological activity, accelerating the drug discovery process.

The role of 1-Benzyl-5-ethylpyrrolidin-3-one in addressing unmet medical needs is another area of active investigation. Researchers are particularly interested in its potential as an intermediate for developing treatments against neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyrrolidinone moiety is known to interact with specific amino acid residues in target proteins, making it an attractive candidate for modulating neuronal function.

From a commercial perspective, 1-Benzyl-5-ethylpyrrolidin-3-one represents an important asset for pharmaceutical companies engaged in drug discovery programs. Its versatility as a chemical scaffold allows for rapid screening of diverse compound libraries, enabling high-throughput virtual screening (HTVS) and experimental testing. Such approaches have proven effective in identifying lead compounds with promising pharmacological profiles, expediting the transition from laboratory research to clinical development.

The future directions for research on 1-Benzyl-5-ethylpyrrolidin-3-one are promising, with several avenues for further exploration. One key focus is on developing novel synthetic strategies that enhance scalability and cost-effectiveness without compromising purity or yield. Additionally, investigating new derivatives could uncover unexpected biological activities or reveal mechanisms of action that were previously unknown.

In conclusion,1-Benzyl-5-ethylpyrrolidin-3-one (CAS No. 2138418-57-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for generating novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,1-Benzyl-5 ETHYLPYRROLIDINONE derivatives will likely play an increasingly important role in shaping future medical treatments.